Cas no 918942-41-3 (Benzene, 2-methyl-1,3-bis[(4-nitrophenyl)methoxy]-)

• Product name: Benzene, 2-methyl-1,3-bis[(4-nitrophenyl)methoxy]-
• CAS No: 918942-41-3
• MF: C₂₁H₁₈N₂O₆
• MW: 394.37742
• CID: 768182
• PubChem ID: 71425967

Benzene, 2-methyl-1,3-bis[(4-nitrophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methyl-1,3-bis[(4-nitrophenyl)methoxy]-
• 2-methyl-1,3-bis[(4-nitrophenyl)methoxy]benzene
• 918942-41-3
• 1,1'-[(2-Methyl-1,3-phenylene)bis(oxymethylene)]bis(4-nitrobenzene)
• DTXSID20844746

• Inchi： InChI=1S/C21H18N2O6/c1-15-20(28-13-16-5-9-18(10-6-16)22(24)25)3-2-4-21(15)29-14-17-7-11-19(12-8-17)23(26)27/h2-12H,13-14H2,1H3
• InChI Key： PCPNLOBLWUUPNO-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC=C1OCC2=CC=C(C=C2)[N+](=O)[O-])OCC3=CC=C(C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 394.11648630g/mol
• Monoisotopic Mass: 394.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 110Ų